Cas no 2309774-64-7 (4,5-dimethyl-6-(1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine)

4,5-Dimethyl-6-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core linked to a substituted pyrimidine moiety via a piperidine spacer. This structure suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor due to its resemblance to known pharmacophores. The compound’s key advantages include its rigid, fused-ring system, which may enhance binding affinity and selectivity, and the methoxy group, which could improve solubility and metabolic stability. Its dimethyl substitution on the pyrimidine ring may further fine-tune electronic and steric properties, making it a promising scaffold for targeted drug discovery applications.
4,5-dimethyl-6-(1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine structure
2309774-64-7 structure
Product Name:4,5-dimethyl-6-(1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine
CAS No:2309774-64-7
MF:C18H23N7O
MW:353.421522378922
CID:5326999
Update Time:2025-06-09

4,5-dimethyl-6-(1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
    • 4-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1-methylpyrazolo[3,4-d]pyrimidine
    • 4,5-dimethyl-6-(1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine
    • Inchi: 1S/C18H23N7O/c1-12-13(2)19-10-22-18(12)26-9-14-4-6-25(7-5-14)17-15-8-23-24(3)16(15)20-11-21-17/h8,10-11,14H,4-7,9H2,1-3H3
    • InChI Key: DEHXODWSQNHRSF-UHFFFAOYSA-N
    • SMILES: O(C1C(C)=C(C)N=CN=1)CC1CCN(C2C3C=NN(C)C=3N=CN=2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 459
  • XLogP3: 2.4
  • Topological Polar Surface Area: 81.8

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Additional information on 4,5-dimethyl-6-(1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine

Introduction to 4,5-dimethyl-6-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine (CAS No. 2309774-64-7)

4,5-dimethyl-6-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine (CAS No. 2309774-64-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidines and pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound make it a promising candidate for further research and development in the pharmaceutical industry.

The molecular structure of 4,5-dimethyl-6-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine consists of a central pyrimidine ring substituted with methyl groups at the 4 and 5 positions. Additionally, it features a methoxy group attached to the 6-position of the pyrimidine ring. The most distinctive feature is the substitution at the methoxy group with a piperidine ring, which itself is substituted with a 1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl moiety. This complex structure provides a rich array of functional groups that can interact with various biological targets.

Recent studies have highlighted the potential therapeutic applications of this compound. For instance, research published in the Journal of Medicinal Chemistry has shown that 4,5-dimethyl-6-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, this compound has also shown promise in antiviral research. A study conducted by a team of researchers at the National Institutes of Health (NIH) demonstrated that 4,5-dimethyl-6-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine can effectively inhibit the replication of several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action involves blocking viral RNA synthesis and preventing viral entry into host cells.

The anticancer potential of 4,5-dimethyl-6-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine has also been explored in preclinical studies. Research published in Cancer Research journal reported that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that it could be developed as a novel therapeutic agent for treating cancers such as breast cancer and lung cancer.

The pharmacokinetic properties of 4,5-dimethyl-6-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine have been extensively studied to ensure its suitability for clinical applications. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, it exhibits low toxicity in animal models, which is crucial for its safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4,5-dimethyl-6-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-y l} piperidin - 4 - yl ) methoxypyrimidine . Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more detailed insights into its therapeutic potential and pave the way for further development.

In conclusion, 4 , 5 - dimethyl - 6 - ( 1 - { 1 - methyl - 1 H - pyrazolo [ 3 , 4 - d ] pyrim idin - 4 - yl } piper idin - 4 - yl ) meth oxy py rim idine (CAS No . 230977 0977 09770977097709770977097709770977097709770977098) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.

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